Cas no 1172782-90-9 (1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one)

• Product Name: 1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one
• CAS No: 1172782-90-9
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5397748
• Update Time: 2025-07-08

1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-4-[3-[4-(1-methylethoxy)phenyl]-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone
• 1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one

• Inchi： 1S/C23H25N3O3/c1-14(2)28-20-9-6-17(7-10-20)22-24-23(29-25-22)18-12-21(27)26(13-18)19-8-5-15(3)16(4)11-19/h5-11,14,18H,12-13H2,1-4H3
• InChI Key： CHFYJKIETMKZQJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)CC(C2ON=C(C3=CC=C(OC(C)C)C=C3)N=2)CC1=O

Experimental Properties

• Density: 1.189±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.1±65.0 °C(Predicted)
• pka: -0.62±0.40(Predicted)

Additional information on 1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one

Comprehensive Overview of 1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one (CAS No. 1172782-90-9)

In the realm of organic chemistry and pharmaceutical research, the compound 1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one (CAS No. 1172782-90-9) has garnered significant attention due to its unique structural features and potential applications. This molecule, characterized by its intricate oxadiazole and pyrrolidinone moieties, represents a promising candidate for further exploration in drug discovery and material science. Its 3,4-dimethylphenyl and propan-2-yloxy substituents contribute to its distinct physicochemical properties, making it a subject of interest for researchers worldwide.

Recent trends in scientific literature highlight a growing curiosity around heterocyclic compounds like 1,2,4-oxadiazoles, which are known for their versatility in medicinal chemistry. The incorporation of a pyrrolidin-2-one ring in this compound further enhances its bioactivity profile, aligning with current demands for novel small-molecule therapeutics. Searches for "oxadiazole derivatives in drug design" and "pyrrolidinone-based bioactive molecules" have surged, reflecting the scientific community's focus on this structural class. CAS No. 1172782-90-9 exemplifies this trend, offering a scaffold for targeted molecular modifications.

The synthesis of 1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one typically involves multi-step reactions, including cyclocondensation and N-alkylation protocols. Researchers frequently inquire about "optimized synthetic routes for complex oxadiazoles" or "characterization techniques for pyrrolidinone derivatives," underscoring the need for detailed methodological insights. Advanced analytical tools such as NMR spectroscopy and high-resolution mass spectrometry are indispensable for verifying its purity and structural integrity.

From a pharmacological perspective, the 1,2,4-oxadiazol-5-yl segment in this compound may interact with biological targets like enzyme active sites or receptor pockets, as suggested by computational docking studies. Queries such as "oxadiazole pharmacokinetics" and "pyrrolidinone bioavailability" dominate academic discussions, emphasizing the need for ADMET profiling of such compounds. While specific therapeutic indications for CAS No. 1172782-90-9 remain under investigation, its structural analogs have shown promise in neurological and metabolic disorder research.

In material science applications, the π-conjugated system of this molecule could contribute to organic semiconductors or luminescent materials. The propan-2-yloxy group enhances solubility, addressing common challenges in thin-film fabrication. Recent searches for "oxadiazole-based electronic materials" correlate with these potential uses, highlighting interdisciplinary relevance.

Regulatory and safety assessments of 1172782-90-9 adhere to standard Good Laboratory Practice (GLP) guidelines. Environmental fate studies and green chemistry approaches are increasingly requested, mirroring global emphasis on sustainable synthesis. The compound's LogP and hydrogen bonding capacity are frequently analyzed parameters in such evaluations.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic derivatization. The rise of AI-assisted drug discovery platforms has accelerated interest in such studies, with search terms like "machine learning for heterocyclic compound optimization" gaining traction. Collaborative efforts between computational and synthetic chemists could unlock new applications for this molecular framework.

In conclusion, 1-(3,4-dimethylphenyl)-4-{3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}pyrrolidin-2-one (CAS No. 1172782-90-9) embodies the convergence of medicinal chemistry and material science innovation. Its multifaceted nature responds to contemporary scientific inquiries while offering ample opportunities for groundbreaking discoveries. As research progresses, this compound may emerge as a cornerstone in developing next-generation bioactive agents and functional materials.